Cas no 52090-71-8 (5-Methoxy-1H-pyrazolo[4,3-b]pyridine)

• Product Name: 5-Methoxy-1H-pyrazolo[4,3-b]pyridine
• CAS No: 52090-71-8
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD10696862
• CID: 365840
• PubChem ID: 52987829
• Update Time: 2025-06-28

5-Methoxy-1H-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1H-pyrazolo[4,3-b]pyridine
• 1H-Pyrazolo[4,3-b]pyridine,5-methoxy-
• 5-Methoxy-1H-pyrazolo<4,3-b>pyridin
• DTXSID80680980
• MFCD10696862
• FT-0760680
• AS-77883
• J-517667
• CCA09071
• 5-Methoxy-2H-pyrazolo[4,3-b]pyridine
• CS-W000660
• UIANJOQZAUCZCR-UHFFFAOYSA-N
• SCHEMBL16516987
• EN300-3197009
• PB17758
• 52090-71-8
• AKOS006303155
• DB-031612

• MDL： MFCD10696862
• Inchi： 1S/C7H7N3O/c1-11-7-3-2-5-6(9-7)4-8-10-5/h2-4H,1H3,(H,8,10)
• InChI Key： UIANJOQZAUCZCR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=NN2)N=1

Computed Properties

• Exact Mass: 149.05900
• Monoisotopic Mass: 149.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.327±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 299.3±20.0 ºC (760 Torr),
• Flash Point: 109.8±12.0 ºC,
• Refractive Index: 1.658
• Solubility: Slightly soluble (2.2 g/l) (25 º C),
• PSA: 50.80000
• LogP: 0.96650

Additional information on 5-Methoxy-1H-pyrazolo[4,3-b]pyridine

Introduction to 5-Methoxy-1H-pyrazolo[4,3-b]pyridine (CAS No. 52090-71-8)

5-Methoxy-1H-pyrazolo[4,3-b]pyridine, identified by its CAS number 52090-71-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a methoxy group at the 5-position of the pyrazolo[4,3-b]pyridine core enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The pyrazolo[4,3-b]pyridine scaffold is a fused bicyclic system consisting of a pyrazole ring linked to a pyridine ring. This unique structural configuration imparts distinct electronic and steric properties, which can be modulated by functionalization at various positions. In particular, the methoxy substitution at the 5-position introduces a hydrophilic moiety that can influence solubility, bioavailability, and interactions with biological targets. Such modifications are crucial in optimizing drug-like properties, ensuring that the compound exhibits favorable pharmacokinetic profiles and minimal off-target effects.

Recent advancements in medicinal chemistry have highlighted the significance of 5-Methoxy-1H-pyrazolo[4,3-b]pyridine as a versatile intermediate in the synthesis of bioactive molecules. Researchers have explored its potential in developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders. The compound's ability to act as a precursor for more complex derivatives has made it a cornerstone in synthetic organic chemistry and drug design.

In the realm of oncology, 5-Methoxy-1H-pyrazolo[4,3-b]pyridine has been investigated for its ability to modulate key signaling pathways involved in tumor growth and progression. Studies have demonstrated its potential as an inhibitor of enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle and apoptosis. By interfering with these pathways, the compound may exhibit antiproliferative effects, making it a promising candidate for further development as an anticancer agent.

Furthermore, the 5-Methoxy-1H-pyrazolo[4,3-b]pyridine scaffold has shown promise in addressing inflammatory diseases. Its structural features allow it to interact with various inflammatory mediators and receptors, potentially reducing inflammation and mitigating associated symptoms. Preclinical studies have indicated that derivatives of this compound may have therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-Methoxy-1H-pyrazolo[4,3-b]pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Common synthetic routes include cyclocondensation reactions between hydrazines or hydrazides with α-haloketones or α-halocarbonitriles, followed by functional group transformations to introduce the methoxy group. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste generation and improving yields.

The pharmacological evaluation of 5-Methoxy-1H-pyrazolo[4,3-b]pyridine has revealed several interesting properties. In vitro studies have shown that this compound exhibits moderate binding affinity to certain protein targets, suggesting its potential as a lead compound for further optimization. Additionally, its ability to cross cell membranes makes it an attractive candidate for oral administration, enhancing patient compliance.

One of the key challenges in developing drugs based on 5-Methoxy-1H-pyrazolo[4,3-b]pyridine is optimizing its metabolic stability and minimizing potential toxicity. Structural modifications can be employed to enhance resistance to enzymatic degradation while maintaining biological activity. Computational modeling techniques have been instrumental in predicting how different substituents will affect the compound's behavior in vivo, allowing researchers to design more effective derivatives.

The future prospects for 5-Methoxy-1H-pyrazolo[4,3-b]pyridine are promising, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel compounds with improved efficacy and safety profiles. As our understanding of biological mechanisms continues to evolve, new opportunities for leveraging this scaffold will emerge.

In conclusion,5-Methoxy-1H-pyrazolo[4,3-b]pyridine (CAS No. 52090-71-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique properties make it a valuable building block for developing drugs targeting diverse diseases. With continued innovation in synthetic chemistry and pharmacological evaluation,5-Methoxy-1H-pyrazolo[4,3-b]pyridine is poised to play a pivotal role in the next generation of therapeutic agents.